![molecular formula C19H21N3O3 B5876786 N-[1-[(cyclohexylamino)carbonyl]-2-(3-pyridinyl)vinyl]-2-furamide](/img/structure/B5876786.png)
N-[1-[(cyclohexylamino)carbonyl]-2-(3-pyridinyl)vinyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-[(cyclohexylamino)carbonyl]-2-(3-pyridinyl)vinyl]-2-furamide, commonly known as CXCR4 antagonist, is a small molecule that acts as a potent antagonist of the chemokine receptor CXCR4. This molecule has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, HIV, and inflammatory disorders. In
Mechanism of Action
CXCR4 antagonist acts by binding to the CXCR4 receptor and blocking its activation by chemokines. CXCR4 is a G protein-coupled receptor that plays a crucial role in cell migration, proliferation, and survival. By inhibiting CXCR4 signaling, CXCR4 antagonist can disrupt these cellular processes and inhibit disease progression.
Biochemical and Physiological Effects:
CXCR4 antagonist has been shown to have various biochemical and physiological effects. In cancer, CXCR4 antagonist can induce apoptosis, inhibit cell migration and invasion, and reduce angiogenesis. In HIV, CXCR4 antagonist can prevent viral entry into host cells and inhibit viral replication. In inflammatory disorders, CXCR4 antagonist can reduce inflammation and tissue damage.
Advantages and Limitations for Lab Experiments
CXCR4 antagonist has several advantages for lab experiments. It is a small molecule that can be easily synthesized and modified. It has high potency and specificity for the CXCR4 receptor, making it an ideal tool for studying CXCR4 signaling. However, CXCR4 antagonist also has some limitations. It can be toxic at high concentrations, and its effects may vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for CXCR4 antagonist research. One direction is to explore its potential as a therapeutic agent in other diseases, such as cardiovascular disease and neurological disorders. Another direction is to develop more potent and selective CXCR4 antagonists that can overcome the limitations of current compounds. Additionally, further studies are needed to fully understand the mechanisms underlying CXCR4 antagonist's effects and to optimize its clinical applications.
Conclusion:
In conclusion, CXCR4 antagonist is a promising small molecule with potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully realize the therapeutic potential of CXCR4 antagonist and to develop more effective treatments for diseases where CXCR4 signaling plays a critical role.
Synthesis Methods
The synthesis of CXCR4 antagonist involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing CXCR4 antagonist is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the coupling of a boronic acid derivative and an aryl halide in the presence of a palladium catalyst. The resulting product is then subjected to further chemical transformations to obtain the final CXCR4 antagonist compound.
Scientific Research Applications
CXCR4 antagonist has been extensively studied for its potential therapeutic applications in various diseases. In cancer, CXCR4 antagonist has been shown to inhibit tumor growth, metastasis, and angiogenesis. In HIV, CXCR4 antagonist has been explored as a potential treatment option to prevent viral entry into host cells. In inflammatory disorders, CXCR4 antagonist has been shown to reduce inflammation and tissue damage.
properties
IUPAC Name |
N-[(E)-3-(cyclohexylamino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c23-18(21-15-7-2-1-3-8-15)16(12-14-6-4-10-20-13-14)22-19(24)17-9-5-11-25-17/h4-6,9-13,15H,1-3,7-8H2,(H,21,23)(H,22,24)/b16-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLVKSHOWBZVPHP-FOWTUZBSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C(=CC2=CN=CC=C2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)NC(=O)/C(=C\C2=CN=CC=C2)/NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.